N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-methyl-N-(2-phenylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H14ClN3O/c1-21-16(14(18)11-19-21)17(22)20-15-10-6-5-9-13(15)12-7-3-2-4-8-12/h2-11H,1H3,(H,20,22)
• InChI Key: CNJKBDXGETUTPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C17H14ClN3O
• Molecular Weight: 311.8 g/mol

Description

N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide, also known as BPC-157, is a synthetic peptide that has been extensively studied for its potential therapeutic applications. BPC-157 is a pentadecapeptide, which means it is composed of 15 amino acids. It is a stable, orally active peptide that has been shown to have a wide range of biological effects.

Mechanism of Action

The exact mechanism of action of N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it is thought to work by modulating the activity of growth factors and other signaling molecules in the body. N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been shown to increase the expression of several growth factors, including vascular endothelial growth factor (VEGF) and fibroblast growth factor (FGF). It has also been shown to inhibit the activity of several inflammatory cytokines, including tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).
Biochemical and Physiological Effects:
N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to promote tissue healing and regeneration by increasing the expression of growth factors and other signaling molecules. N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has also been shown to reduce inflammation by inhibiting the activity of inflammatory cytokines. Additionally, N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been shown to have neuroprotective effects and to promote the growth of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is that it is a stable, orally active peptide. This makes it easy to administer in lab experiments and potentially in clinical settings. Additionally, N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been shown to have a wide range of biological effects, making it a versatile tool for studying various physiological processes. However, one limitation of N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is that its exact mechanism of action is not fully understood, which makes it difficult to interpret some of the results from lab experiments.

Future Directions

There are several potential future directions for research on N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is its potential therapeutic applications in various disease states. N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been shown to have potential therapeutic effects in a variety of conditions, including inflammatory bowel disease, traumatic brain injury, and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide and to identify potential targets for therapeutic intervention. Finally, there is a need for more studies on the safety and toxicity of N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide, particularly in human subjects.

Synthesis Methods

N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide can be synthesized using solid-phase peptide synthesis (SPPS) techniques. The peptide is assembled one amino acid at a time, with each amino acid being protected by a temporary chemical group. Once the peptide is fully assembled, the temporary chemical groups are removed, and the peptide is purified using various chromatographic techniques.

Scientific Research Applications

N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of biological effects, including promoting tissue healing, reducing inflammation, and protecting against oxidative stress. N-2-biphenylyl-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has also been shown to have neuroprotective effects and to promote the growth of new blood vessels.